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Compound of Interest

(3-(4-Fluorophenyl)isoxazol-5-
Compound Name:
yl)methanol

Cat. No.: B151351

Technical Guide: (3-(4-Fluorophenyl)isoxazol-5-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound (3-(4-
Fluorophenyl)isoxazol-5-yl)methanol, including its chemical properties, a plausible synthesis
protocol, and its applications in research and development.

Compound Identification and Properties

(3-(4-Fluorophenyl)isoxazol-5-yl)methanol is a heterocyclic compound featuring an
isoxazole ring substituted with a 4-fluorophenyl group and a hydroxymethyl group. Its chemical
structure makes it a valuable intermediate in the synthesis of more complex molecules,
particularly in the field of medicinal chemistry.

CAS Number: 206055-89-2[1]

The key physicochemical properties of (3-(4-Fluorophenyl)isoxazol-5-yl)methanol are
summarized in the table below.
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Property Value Reference
Molecular Formula C10HsFNO2 [1]
Molecular Weight 193.18 g/mol [1]
Melting Point 84-90 °C [1]
Appearance Off-white amorphous powder [1]

_ = 97% (as determined by
Purity [1]
HPLC)

Storage Conditions 0-8 °C [1]

Potential Synthesis Protocol

The following is a plausible experimental protocol for the synthesis of (3-(4-
Fluorophenyl)isoxazol-5-yl)methanol, based on general methods for the synthesis of similar
isoxazole derivatives, such as the [3+2] cycloaddition reaction.[2][3]

Objective: To synthesize (3-(4-Fluorophenyl)isoxazol-5-yl)methanol from 4-
fluorobenzaldehyde.

Materials:

4-fluorobenzaldehyde

» Hydroxylamine hydrochloride

e Pyridine

e Sodium hypochlorite solution (NaOCI)

» Propargyl alcohol

o Carbon tetrachloride (CCla) or another suitable organic solvent

o Ethyl acetate
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Distilled water

Anhydrous sodium sulfate

Experimental Procedure:

Step 1: Synthesis of 4-fluorobenzaldoxime

In a round-bottom flask, dissolve 4-fluorobenzaldehyde and hydroxylamine hydrochloride in
pyridine.

Reflux the mixture for several hours.

After cooling to room temperature, extract the product with ethyl acetate and wash with
distilled water.

Dry the organic phase with anhydrous sodium sulfate, filter, and evaporate the solvent to
obtain 4-fluorobenzaldoxime.

Step 2: Cycloaddition to form (3-(4-Fluorophenyl)isoxazol-5-yl)methanol

In a two-necked flask equipped with a dropping funnel and a magnetic stirrer, dissolve the 4-
fluorobenzaldoxime and propargyl alcohol in an appropriate solvent like carbon tetrachloride.

Add a solution of sodium hypochlorite (5%) dropwise to the reaction mixture through the
dropping funnel.

Stir the reaction mixture at an elevated temperature (e.g., 70°C) for an extended period (e.g.,
48 hours).

After the reaction is complete, transfer the contents to a separatory funnel and separate the
organic phase from the aqueous phase.

Wash the organic phase with water, dry it over anhydrous sodium sulfate, and remove the
solvent under reduced pressure to yield the crude product.

The crude (3-(4-Fluorophenyl)isoxazol-5-yl)methanol can be further purified by
recrystallization or column chromatography.
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Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of (3-aryl-isoxazol-5-
yl)methanol derivatives.

General Synthesis Workflow for (3-Aryl-isoxazol-5-yl)methanol

Hydroxylamine Hydrochloride
in Pyridine

Aryl Aldehyde

Propargyl Alcohol &
Sodium Hypochlorite

Step 2:
3+2] Cycloadditio

(3-Aryl-isoxazol-5-yl)methanol

Purification

Final Product

Click to download full resolution via product page
Caption: General synthesis workflow for (3-Aryl-isoxazol-5-yl)methanol.

Applications in Research and Development

(3-(4-Fluorophenyl)isoxazol-5-yl)methanol serves as a crucial building block in the
development of novel compounds with potential therapeutic applications. The isoxazole core is
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a privileged scaffold in medicinal chemistry, known to be present in a variety of biologically
active molecules.

o Pharmaceutical Development: This compound is a key intermediate in the synthesis of more
complex molecules for drug discovery.[1] The isoxazole moiety is found in drugs with a wide
range of activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3]
The presence of the fluorophenyl group can enhance metabolic stability and binding affinity
to biological targets. It is of particular interest in the development of drugs targeting
neurological disorders.[1][4]

» Agricultural Chemistry: It can be utilized in the formulation of agrochemicals, such as
pesticides and herbicides, potentially leading to more effective and environmentally friendly
crop protection products.[1][4]

o Material Science: The compound is also explored for its potential in creating new materials
with improved properties, such as thermal stability and chemical resistance.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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